Cas no 730951-45-8 (4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol)

4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol structure
730951-45-8 structure
Product Name:4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol
CAS No:730951-45-8
MF:C17H16N2S
MW:280.387342453003
CID:3106102
PubChem ID:3853692
Update Time:2025-04-21

4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol
    • cid_3853692
    • CHEMBL1582137
    • BDBM64178
    • 4-(3,4-dimethylphenyl)-1-phenyl-1H-imidazole-2-thiol
    • 5-(3,4-dimethylphenyl)-3-phenyl-1H-imidazole-2-thione
    • EN300-06598
    • AB00721564-01
    • Z56943804
    • AKOS034467322
    • 4-(3,4-dimethylphenyl)-1-phenyl-4-imidazoline-2-thione
    • DTXSID301322432
    • CS-0220413
    • SMR000589309
    • MLS001177405
    • 4-(3,4-dimethylphenyl)-1-phenyl-3H-imidazole-2-thione
    • HMS2853E23
    • 730951-45-8
    • Inchi: 1S/C17H16N2S/c1-12-8-9-14(10-13(12)2)16-11-19(17(20)18-16)15-6-4-3-5-7-15/h3-11H,1-2H3,(H,18,20)
    • InChI Key: UXIXDRDSHJKFSV-UHFFFAOYSA-N
    • SMILES: S=C1NC(=CN1C1C=CC=CC=1)C1=CC=C(C)C(C)=C1

Computed Properties

  • Exact Mass: 280.10341969Da
  • Monoisotopic Mass: 280.10341969Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 47.4Ų

4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291083-50mg
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol
730951-45-8 95%
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¥1612.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291083-100mg
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol
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1291083-500mg
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291083-1g
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291083-2.5g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291083-5g
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291083-10g
4-(3,4-Dimethylphenyl)-1-phenyl-1h-imidazole-2-thiol
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1PlusChem
1P019IWH-50mg
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